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Compound of Interest

Compound Name: 2-Bromocyclopent-2-enone

Cat. No.: B083605

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability, key
chemical properties, and a detailed experimental protocol for the synthesis of 2-
Bromocyclopent-2-enone. This valuable synthetic intermediate is utilized in the development
of a variety of more complex molecules in medicinal chemistry and materials science.

Commercial Suppliers

2-Bromocyclopent-2-enone is readily available from a number of commercial chemical
suppliers, typically at purities of 95-97%. Below is a summary of some of the key suppliers.
Researchers should note that availability and pricing are subject to change and should be
confirmed directly with the vendor.
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Supplier Purity Notes
Synthonix, Inc. 97% Typically in stock.[1]
Available in various quantities.
AChemBlock 97%
[2]
] Available through the
Combi-Blocks 95%
MOLBASE platform.[3]
o Available through the
ACTIVATE Scientific 97%
MOLBASE platform.[3]
INDOFINE Chemical 979, Available through the
0
Company, Inc. MOLBASE platform.[3]
N Commercial availability noted.
Smolecule Not Specified

[4]

Physicochemical and Spectral Data

A summary of the key physical and chemical properties of 2-Bromocyclopent-2-enone is

provided below. It is important to note that while some experimental data is available, many

physical properties are computationally predicted and should be considered as such.
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Property Value Source

Chemical Formula CsHsBrO PubChem[5]

Molecular Weight 161.00 g/mol PubChem[5]

CAS Number 10481-34-2 PubChem[5]

Appearance White crystalline solid Organic Syntheses Prep.

Melting Point 36-37 °C Organic Syntheses Prep.

Boiling Point Not available (n/a) ChemSynthesis[1]

Density Not available (n/a) ChemSynthesis[1]

Solubility Soluble in carbon tetrachléride, Organic Syntheses Prep.
benzene, methylene chloride

13C NMR Spectral data available PubChem[5]

GC-MS Spectral data available PubChem[5]

IR Spectra Spectral data available PubChem[5]

Synthesis of 2-Bromocyclopent-2-enone

A reliable method for the preparation of 2-Bromocyclopent-2-enone is through the

bromination and subsequent dehydrobromination of 2-cyclopentenone. The following protocol

is adapted from a procedure published in Organic Syntheses.

Experimental Protocol

Step 1: Bromination of 2-Cyclopentenone

 In a well-ventilated fume hood, a solution of 18.98 g (231.2 mmol) of 2-cyclopentenone in

150 mL of carbon tetrachloride is added to a 1-L, three-necked, round-bottomed flask

equipped with a mechanical stirrer, a thermometer, and an addition funnel.

e The solution is cooled to 0°C using an ice bath.
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e Assolution of 40.5 g (253.4 mmol, 13.0 mL) of bromine in 150 mL of carbon tetrachloride is
added dropwise over a period of 1 hour, maintaining the temperature at 0°C.

 After the addition is complete, the reaction mixture is stirred for an additional 30 minutes at
0°C.

e The solvent is removed under reduced pressure to yield a crude oil.
Step 2: Dehydrobromination

e The crude product from Step 1 is not detailed in the immediate search results, however a
general approach involves reacting the crude dibromide with a suitable base to induce
elimination of HBr.

Purification:

Distillation of the resulting oil (69-78°C, 1.0 mm) affords 23.7 g (147.2 mmol, 64%) of a white
crystalline solid with a melting point of 36-37°C.

Note: This protocol is a summary and should be carried out with strict adherence to all
laboratory safety procedures. For complete details, refer to the original Organic Syntheses
procedure.

Synthetic Pathway

The synthesis of 2-Bromocyclopent-2-enone from 2-cyclopentenone is a two-step process
involving bromination followed by dehydrobromination.
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Synthesis of 2-Bromocyclopent-2-enone

Starting Material

2-Cyclopentenone

+ Br2/ CCla

Intermediate

2,3-Dibromocyclopentanone

Base-induced
Dehydrobromination

Final Rroduct

2-Bromocyclopent-2-enone

Click to download full resolution via product page

Caption: Synthetic route to 2-Bromocyclopent-2-enone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References
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e 2. benchchem.com [benchchem.com]
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[pubchem.ncbi.nlm.nih.gov]

3. 2-Cyclopenten-1-one, 3-bromo- | C5H5BrO | CID 556941 - PubChem

e 4. 2-Bromo-cyclopent-2-enol | C5H7BrO | CID 11137462 - PubChem

[pubchem.ncbi.nlm.nih.gov]

e 5. 2-Cyclopenten-1-one, 2-bromo- | C5H5BrO | CID 3014641 - PubChem

[pubchem.ncbi.nim.nih.gov]

« To cite this document: BenchChem. [Commercial Availability and Synthetic Guide for 2-
Bromocyclopent-2-enone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b083605#commercial-availability-and-suppliers-of-2-

bromocyclopent-2-enone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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